Cas no 84660-10-6 (6-Oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-4-carboxylic acid)

• Product Name: 6-Oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-4-carboxylic acid
• CAS No: 84660-10-6
• MF: C₁₀H₇N₃O₃
• MW: 217.180881738663
• CID: 1032513
• PubChem ID: 135741619
• Update Time: 2025-06-27

6-Oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-4-carboxylic acid
• 4-oxo-2-pyridin-3-yl-1H-pyrimidine-6-carboxylic acid
• 84660-10-6
• 6-Oxo-2-(pyridin-3-yl)-3,6-dihydropyrimidine-4-carboxylic acid
• DTXSID30516543
• 6-Oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-4-carboxylicacid
• EN300-686629

• Inchi： 1S/C10H7N3O3/c14-8-4-7(10(15)16)12-9(13-8)6-2-1-3-11-5-6/h1-5H,(H,15,16)(H,12,13,14)
• InChI Key： NMYGPBGQDUWXLB-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)N=C(C2C=NC=CC=2)N1

Computed Properties

• Exact Mass: 217.04874109g/mol
• Monoisotopic Mass: 217.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 91.6Ų

Additional information on 6-Oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-4-carboxylic acid

Introduction to 6-Oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 84660-10-6) and Its Emerging Applications in Chemical Biology

6-Oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-4-carboxylic acid, identified by the chemical identifier CAS No. 84660-10-6, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrimidine class, which is a cornerstone in medicinal chemistry due to its prevalence in nucleic acids and its role as a scaffold for numerous pharmacologically active agents.

The molecular structure of 6-Oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-4-carboxylic acid features a pyrimidine core substituted with a pyridine ring at the 2-position and a carboxylic acid group at the 4-position. This arrangement confers upon it distinct electronic and steric properties that make it a versatile intermediate in synthetic chemistry. The presence of the pyridine moiety enhances its solubility in polar organic solvents, facilitating its use in various biochemical assays and drug development processes.

In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives as therapeutic agents. The structural motif of 6-Oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-4-carboxylic acid has been explored for its potential in inhibiting key enzymes involved in cancer metabolism, such as isocitrate dehydrogenase (IDH) and dihydroorotate dehydrogenase (DHODH). These enzymes are critical regulators of energy metabolism and have been implicated in various diseases, including cancer.

One of the most compelling aspects of 6-Oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-4-carboxylic acid is its ability to serve as a precursor for more complex molecules. Researchers have leveraged this compound to synthesize derivatives with enhanced binding affinity and selectivity for target proteins. For instance, modifications at the 3-position of the pyridine ring have been shown to modulate interactions with biological receptors, leading to improved pharmacokinetic profiles.

The synthesis of 6-Oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-4-carboxylic acid typically involves multi-step organic reactions, including condensation reactions, cyclization, and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Recent studies have highlighted the potential of 6-Oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-4-carboxylic acid in addressing neurological disorders. Its structural similarity to natural nucleoside analogs suggests that it may interfere with pathways involved in neurodegeneration. Preclinical trials have demonstrated promising results in models of Alzheimer's disease and Parkinson's disease, where this compound has shown neuroprotective effects by modulating inflammatory responses and oxidative stress.

The pharmacological profile of 6-Oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-4-carboxylic acid has also been explored in the context of antimicrobial applications. Its ability to disrupt bacterial cell wall synthesis has led to investigations into its efficacy against resistant strains of pathogens. This underscores the broad therapeutic potential of pyrimidine derivatives beyond traditional antiviral and anticancer applications.

In conclusion, 6-Oxo-2-(pyridin-3-yl)-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 84660-10-6) represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in human health.